Cas no 72111-81-0 (5-ethoxypyrazine-2,3-dicarbonitrile)

5-ethoxypyrazine-2,3-dicarbonitrile structure
72111-81-0 structure
Product Name:5-ethoxypyrazine-2,3-dicarbonitrile
CAS No:72111-81-0
MF:C8H6N4O
MW:174.159440517426
CID:2359322
PubChem ID:13336841
Update Time:2024-03-01

5-ethoxypyrazine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-ethoxypyrazine-2,3-dicarbonitrile
    • 5-ethoxy-pyrazine-2,3-dicarbonitrile
    • CID 13336841
    • 2,3-Pyrazinedicarbonitrile, 5-ethoxy-
    • Inchi: 1S/C8H6N4O/c1-2-13-8-5-11-6(3-9)7(4-10)12-8/h5H,2H2,1H3
    • InChI Key: IMHNTGULOKGBGG-UHFFFAOYSA-N
    • SMILES: O(C1C=NC(C#N)=C(C#N)N=1)CC

Computed Properties

  • Exact Mass: 174.05416083g/mol
  • Monoisotopic Mass: 174.05416083g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 82.6
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